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Compound of Interest

Compound Name: Aluminium p-toluenesulphonate

Cat. No.: B080634

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
aluminium p-toluenesulphonate as a catalyst in key organic syntheses. Aluminium p-
toluenesulphonate, also known as aluminium tosylate [AlI(OTs)s], is a versatile and effective
Lewis acid catalyst. While specific literature on its applications is less abundant compared to its
Bragnsted acid counterpart, p-toluenesulphonic acid (p-TsOH), its utility can be inferred from the
broader context of Lewis acid catalysis in reactions such as the Biginelli condensation, Friedel-
Crafts acylation, and Beckmann rearrangement.

Biginelli Reaction: Synthesis of 3,4-
Dihydropyrimidin-2(1H)-ones

The Biginelli reaction is a one-pot multicomponent reaction for the synthesis of 3,4-
dihydropyrimidin-2(1H)-ones (DHPMS), a class of compounds with significant pharmacological
interest. Lewis acids like aluminium p-toluenesulphonate can effectively catalyze this
reaction by activating the aldehyde component towards nucleophilic attack.

General Workflow for the Biginelli Reaction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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